Cas no 20896-23-5 (Methyl 3,4-bis(bromomethyl)benzoate)

• Product Name: Methyl 3,4-bis(bromomethyl)benzoate
• CAS No: 20896-23-5
• MF: C₁₀H₁₀Br₂O₂
• MW: 321.993201732636
• MDL: MFCD00219865
• CID: 825248
• PubChem ID: 2736819
• Update Time: 2025-04-19

Methyl 3,4-bis(bromomethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,4-bis(bromomethyl)benzoate
• methyl 3,4-bis-(bromomethyl)benzoate
• 3,4-bisbromomethylbenzoic acid methyl ester
• methyl 3,4-dibromomethylbenzoate
• AKOS002254645
• PS-9916
• 3,4-bis-bromomethyl-benzoic acid methyl ester
• PZOQMRZOUBBQFO-UHFFFAOYSA-N
• SCHEMBL1028046
• DTXSID40371625
• Benzoic acid, 3,4-bis(bromomethyl)-, methyl ester
• MFCD00219865
• CS-0037224
• 20896-23-5

• MDL： MFCD00219865
• Inchi： 1S/C10H10Br2O2/c1-14-10(13)7-2-3-8(5-11)9(4-7)6-12/h2-4H,5-6H2,1H3
• InChI Key： PZOQMRZOUBBQFO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OC)C=CC=1CBr

Computed Properties

• Exact Mass: 319.90500
• Monoisotopic Mass: 319.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 26.30000
• LogP: 3.26300
• Solubility: Not determined

Methyl 3,4-bis(bromomethyl)benzoate Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：